
Benchmarking Disperse Red 324: A Comparative
Guide to Lightfastness and Wash Fastness

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Disperse red 324

Cat. No.: B15135118 Get Quote

This guide provides a comparative analysis of the performance of Disperse Red 324, with a

primary focus on its lightfastness and wash fastness properties, which are critical for textile

applications. The intended audience for this publication includes researchers, scientists, and

professionals in drug development who may utilize such dyes in their work. The information

presented is based on publicly available data and standardized testing protocols.

Disperse Red 324 is a red dye belonging to the anthraquinone chemical class.[1][2] Dyes in

this class are known for their bright colors and generally good to excellent lightfastness.[1][3]

They are widely used for dyeing synthetic fibers such as polyester. While specific quantitative

fastness data for Disperse Red 324 is not readily available in the public domain, a general

performance expectation can be derived from its chemical classification. Anthraquinone dyes

are noted for their good chemical stability and are less affected by hydrolysis and reduction

during the dyeing process, which contributes to their fastness properties.[1]

Comparative Performance of Red Disperse Dyes
To provide a practical benchmark, the following table summarizes the lightfastness and wash

fastness of several common alternative red disperse dyes when applied to polyester. The data

is based on standardized testing methodologies.
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Dye Name C.I. Name
Chemical
Class

Lightfastness
(Xenon Arc) (1-
8 Scale)

Wash
Fastness
(Color
Change) (1-5
Scale)

Disperse Red 1 Disperse Red 1 Monoazo 4-5 5

Disperse Red 9 Disperse Red 9 Anthraquinone 3 3

Disperse Red 11 Disperse Red 11 Anthraquinone 5 4-5

Disperse Red 60 Disperse Red 60 Anthraquinone 6-7 4-5

Disperse Red 73 Disperse Red 73 - 5-6 5

Disperse Red 82 Disperse Red 82 Monoazo 6-7 4-5

Disperse Red 86 Disperse Red 86 Anthraquinone - -

Disperse Red

167

Disperse Red

167
- 7-8 5

Note: Fastness properties can vary depending on the substrate, depth of shade, and the

specific dyeing and finishing processes used.

Experimental Protocols
The evaluation of lightfastness and wash fastness of disperse dyes is conducted using

standardized experimental protocols to ensure reproducibility and comparability of results.

Lightfastness Testing
The standard method for determining the lightfastness of textiles is ISO 105-B02, which

involves the use of a xenon arc fading lamp.

Principle: This test assesses the resistance of a textile's color to an artificial light source that

mimics natural daylight.

Apparatus: A xenon arc lamp apparatus, a set of Blue Wool standards (rated 1 for very poor

to 8 for excellent lightfastness), and a Grey Scale for evaluating color change.
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Procedure:

A specimen of the dyed textile is mounted on a holder alongside a set of Blue Wool

references.

A portion of both the specimen and the references is covered with an opaque mask.

The mounted samples are then exposed to the light from the xenon arc lamp under

controlled conditions of humidity and temperature.

The exposure continues until a specific contrast is achieved between the exposed and

unexposed parts of the test specimen, corresponding to a certain grade on the Grey Scale

for Color Change.

The lightfastness rating is determined by comparing the fading of the test specimen to that

of the Blue Wool references. The rating corresponds to the Blue Wool reference number

that exhibits a similar degree of fading.

Wash Fastness Testing
For wash fastness, ISO 105-C06 is a commonly used standard.

Principle: This method simulates the effect of domestic or commercial laundering on the

color of the textile.

Apparatus: A laboratory washing machine (e.g., a Launder-Ometer), stainless steel balls for

mechanical action, a multifiber adjacent fabric (containing strips of different common fibers),

and Grey Scales for assessing color change and staining.

Procedure:

A specimen of the dyed textile is stitched together with a multifiber adjacent fabric.

This composite sample is placed in a stainless steel container with a specified volume of a

standard soap solution and stainless steel balls.

The container is then agitated in the washing machine at a defined temperature and for a

specific duration.
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After the washing cycle, the sample is rinsed and dried.

The change in the color of the dyed specimen is evaluated using the Grey Scale for color

change (rated 1 for a large change to 5 for no change).

The degree of staining on each fiber of the multifiber adjacent fabric is assessed using the

Grey Scale for staining (rated 1 for heavy staining to 5 for no staining).

Experimental Workflow
The following diagram illustrates the general workflow for assessing the fastness properties of

a disperse dye.
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Caption: Workflow for Fastness Testing of Disperse Dyes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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